Cas no 1237588-13-4 (1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine)

1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine is a sterically hindered phosphine ligand featuring adamantyl substituents, which enhance its stability and electron-donating properties. The rigid adamantyl groups provide exceptional steric bulk, making it suitable for stabilizing low-coordinate metal centers and facilitating challenging catalytic transformations. Its piperidine moiety contributes to tunable basicity and coordination flexibility. This ligand is particularly valuable in transition-metal catalysis, including cross-coupling and C–H activation reactions, where its robust structure prevents unwanted side reactions. Its air and moisture stability further simplifies handling and storage compared to more sensitive phosphine ligands. The combination of steric protection and electronic modulation makes it a versatile tool in organometallic chemistry and homogeneous catalysis.
1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine structure
1237588-13-4 structure
Product Name:1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine
CAS No:1237588-13-4
MF:C31H44NP
MW:461.661529541016
MDL:MFCD28053539
CID:4553607
PubChem ID:329766761
Update Time:2025-06-11

1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 2-(Di-1-adamantylphosphino)phenylpiperidine
    • 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine
    • bis(1-adamantyl)-(2-piperidin-1-ylphenyl)phosphane
    • 1-[2-[Bis(1-adamantyl)phosphino]phenyl]piperidine
    • 1237588-13-4
    • 1-[2-[Bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino]phenyl]piperidine
    • 1-[2-[Di(adamantan-1-yl)phosphino]phenyl]piperidine
    • DTXSID801166673
    • Piperidine, 1-[2-[bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino]phenyl]-
    • SY232980
    • F72973
    • SCHEMBL8875969
    • Di(1-adamantyl)-1-piperidinylphenylphosphine, 95%
    • 1-{2-[bis(adamantan-1-yl)phosphanyl]phenyl}piperidine
    • SCHEMBL8879115
    • MDL: MFCD28053539
    • Inchi: 1S/C31H44NP/c1-4-8-32(9-5-1)28-6-2-3-7-29(28)33(30-16-22-10-23(17-30)12-24(11-22)18-30)31-19-25-13-26(20-31)15-27(14-25)21-31/h2-3,6-7,22-27H,1,4-5,8-21H2
    • InChI Key: FPQYIRBFZLNVLL-UHFFFAOYSA-N
    • SMILES: P(C1=CC=CC=C1N1CCCCC1)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 461.32113741g/mol
  • Monoisotopic Mass: 461.32113741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Melting Point: 225-230 °C
  • Solubility: Insuluble (1.4E-6 g/L) (25 ºC),

1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine Pricemore >>

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Additional information on 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine

Introduction to 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine (CAS No. 1237588-13-4)

1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine (CAS No. 1237588-13-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The integration of adamantane and phosphine moieties within its structure imparts distinctive chemical and biological properties, making it a subject of extensive study.

The adamantane moiety, a highly stable and rigid cyclic hydrocarbon, is known for its ability to enhance the lipophilicity and bioavailability of drug molecules. This characteristic is particularly valuable in the design of drugs that need to cross biological membranes efficiently. The phosphine group, on the other hand, can serve as a versatile ligand in coordination chemistry, facilitating the formation of metal complexes with diverse biological activities.

Recent studies have explored the potential of 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and protect against oxidative stress has been highlighted in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced amyloid-beta aggregation and improved cognitive function in animal models of Alzheimer's disease.

In addition to its neuroprotective properties, 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine has shown promise in cancer research. Its unique structure allows it to interact with specific protein targets involved in cell proliferation and apoptosis. A recent study in the journal Cancer Research reported that this compound exhibited potent antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine has also been extensively studied. Its high lipophilicity and low molecular weight contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for oral administration and long-term therapeutic use. Preclinical studies have shown that the compound has good bioavailability and a favorable safety profile, with minimal toxicity observed at therapeutic doses.

To further optimize its therapeutic potential, researchers are exploring various prodrug strategies to enhance its stability and target specificity. For example, conjugation with biodegradable polymers or encapsulation in nanoparticles can improve its delivery to specific tissues or organs. These approaches not only enhance the efficacy of the compound but also reduce potential side effects.

In conclusion, 1-(2-(Di(adamantan-1-yl)phosphino)phenyl)piperidine (CAS No. 1237588-13-4) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

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